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Compound of Interest

Compound Name: (Rac)-Dizocilpine

Cat. No.: B12811853

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent neuroactive compounds like (Rac)-Dizocilpine (MK-801) is paramount. This guide
provides a comprehensive overview of the necessary personal protective equipment (PPE),
operational procedures, and disposal plans to minimize risk and ensure a safe laboratory
environment.

Hazard Assessment and Occupational Exposure Limit

(Rac)-Dizocilpine is a potent, non-competitive N-methyl-D-aspartate (NMDA) receptor
antagonist. While a specific Occupational Exposure Limit (OEL) has not been established by
regulatory bodies, a provisional OEL can be estimated based on available toxicological data to
guide risk assessment and control measures.

Toxicological studies in mice have shown that subcutaneous doses as low as 0.5 mg/kg can
induce the formation of intracytoplasmic vacuoles in pyramidal neurons.[1] This can be
considered a Lowest Observed Adverse Effect Level (LOAEL) for neurological effects. Given its
high potency and neurotoxic potential, (Rac)-Dizocilpine should be handled as a highly
hazardous compound, requiring stringent containment and PPE.

Quantitative Data Summary
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Parameter Value Source/Comment

Neurological effects (vacuole
Lowest Observed Adverse 0.5 mg/kg (subcutaneous,

) formation in neurons)
Effect Level (LOAEL) mice)

observed.[1]

Estimated based on the
LOAEL and the potent nature

Provisional Occupational o
<1 pg/ms3 (8-hour TWA) of the compound. This is a

Exposure Limit (OEL
P ( ) conservative estimate to guide

control strategies.

Molecular Formula CisHisN

Appearance White to off-white solid

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling (Rac)-Dizocilpine, particularly in
its powdered form. The selection of PPE should be based on a thorough risk assessment of the
specific procedures being performed.

» Hand Protection: Double gloving is mandatory. Use nitrile gloves as the primary layer. Since
specific breakthrough time data for (Rac)-Dizocilpine is not readily available, it is
recommended to select gloves with good resistance to a broad range of chemicals and to
change them frequently, especially after any direct contact.

o Eye and Face Protection: Wear tightly sealed safety goggles or a full-face shield to protect
against splashes and airborne particles.

o Respiratory Protection: For handling the solid compound or any procedure that could
generate aerosols, a powered air-purifying respirator (PAPR) with a HEPA filter is
recommended. At a minimum, a well-fitted N95 or FFP3 respirator should be used.

o Body Protection: A disposable, low-permeability laboratory coat or a full-body suit (e.g.,
Tyvek) should be worn over personal clothing. Ensure cuffs are tucked into the inner gloves.
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e Foot Protection: Closed-toe shoes are required. For large-scale operations or in case of a
spill, disposable shoe covers should be worn.

Operational Plan: Step-by-Step Guidance

3.1. Engineering Controls and Designated Areas

Containment: All weighing and handling of powdered (Rac)-Dizocilpine must be conducted
in a certified chemical fume hood, a glove box, or a similar containment enclosure. For
potent compounds, a glove box provides the highest level of protection.

Ventilation: Ensure adequate local exhaust ventilation (LEV) is in place to capture any
potential emissions at the source. The general laboratory should also be well-ventilated.

Designated Area: All work with (Rac)-Dizocilpine should be performed in a designated and
clearly marked area to prevent cross-contamination.

3.2. Handling Procedures

Preparation: Before starting, ensure all necessary PPE, containment equipment, and spill-
response materials are readily available.

Weighing: If possible, use a balance inside a containment enclosure. Use anti-static weigh
paper or boats to minimize powder dispersal.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. If possible, use a closed system for solvent addition.

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent (e.g.,
70% ethanol) followed by a detergent solution.

Disposal Plan

Proper disposal of (Rac)-Dizocilpine and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Solid Waste: Collect all solid waste, including contaminated PPE, weigh paper, and pipette
tips, in a dedicated, clearly labeled, and sealed hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing (Rac)-Dizocilpine in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless compatible.

o Sharps: All contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container for hazardous chemical waste.

o Disposal Method: All waste must be disposed of through a licensed hazardous waste
disposal company, following all local, state, and federal regulations. Do not dispose of (Rac)-
Dizocilpine down the drain or in regular trash.

Visualizations

Below are diagrams illustrating the key workflows and decision-making processes for the safe
handling of (Rac)-Dizocilpine.

Preparation Handling Post-Handling & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of (Rac)-Dizocilpine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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